Cas no 642084-43-3 (Pyrazinamine, 3-(1-naphthalenylmethoxy)-)

• Product Name: Pyrazinamine, 3-(1-naphthalenylmethoxy)-
• CAS No: 642084-43-3
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 424693
• PubChem ID: 10060705
• Update Time: 2025-04-19

Pyrazinamine, 3-(1-naphthalenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, 3-(1-naphthalenylmethoxy)-
• 3-(naphthalen-1-ylmethoxy)pyrazin-2-amine
• 642084-43-3
• DTXSID30434975

• Inchi： 1S/C15H13N3O/c16-14-15(18-9-8-17-14)19-10-12-6-3-5-11-4-1-2-7-13(11)12/h1-9H,10H2,(H2,16,17)
• InChI Key： BEXXXWMGLUNDLT-UHFFFAOYSA-N
• SMILES： O(C1C(N)=NC=CN=1)CC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 251.10599
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 61.03